Cas no 4535-07-3 (4-Nitroindane-1,3-dione)

4-Nitroindane-1,3-dione structure

Product Name:4-Nitroindane-1,3-dione

CAS No:4535-07-3

MF:C₉H₅NO₄

MW:191.140302419662

MDL:MFCD00220675

CID:929875

PubChem ID:2737056

Update Time:2025-04-19

4-Nitroindane-1,3-dione Chemical and Physical Properties

Names and Identifiers

- &nbsp
- 4-Nitro-1H-indene-1,3(2H)-dione
- 4-Nitroindane-1,3-dione
- J-515860
- 4-nitroindane-1,3-quinone
- DTXSID40371802
- FD-0726
- 4-nitro-2H-indene-1,3-dione
- Oprea1_261465
- cid_2737056
- 4-nitroindene-1,3-dione
- Maybridge1_006592
- 4-nitro-1,3-indanedione
- W11433
- GIJFSQFSAXUVLD-UHFFFAOYSA-N
- AKOS003267263
- 1H-Indene-1,3(2H)-dione, 4-nitro-
- SCHEMBL8062158
- BDBM50742
- HMS560D14
- CHEMBL1532031
- 1,3-Indandione, 4-nitro-
- MLS000861505
- MFCD00220675
- 4535-07-3
- SMR000460289
- 4-nitro-2,3-dihydro-1H-indene-1,3-dione
- MDL： MFCD00220675
- Inchi： 1S/C9H5NO4/c11-7-4-8(12)9-5(7)2-1-3-6(9)10(13)14/h1-3H,4H2
- InChI Key： GIJFSQFSAXUVLD-UHFFFAOYSA-N
- SMILES： O=C1CC(C2C=CC=C(C=21)[N+](=O)[O-])=O

Computed Properties

Exact Mass: 191.02185764g/mol
Monoisotopic Mass: 191.02185764g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 306
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 80Å²

Experimental Properties

Melting Point: 128-130°

4-Nitroindane-1,3-dione Security Information

HazardClass：IRRITANT

4-Nitroindane-1,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM270294-1g	4-Nitro-1H-indene-1,3(2H)-dione	4535-07-3	97%	1g	$445	2024-07-16
Chemenu	CM270294-5g	4-Nitro-1H-indene-1,3(2H)-dione	4535-07-3	97%	5g	$1334	2024-07-16
TRC	N232730-50mg	4-Nitroindane-1,3-dione	4535-07-3		50mg	$ 155.00	2022-06-03
TRC	N232730-100mg	4-Nitroindane-1,3-dione	4535-07-3		100mg	$ 260.00	2022-06-03
TRC	N232730-250mg	4-Nitroindane-1,3-dione	4535-07-3		250mg	$ 515.00	2022-06-03
eNovation Chemicals LLC	Y0999912-5g	4-nitroindene-1,3-dione	4535-07-3	95%	5g	$1050	2024-08-02
abcr	AB269753-500 mg	4-Nitro-1H-indene-1,3(2H)-dione, 95%; .	4535-07-3	95%	500 mg	€215.40	2023-07-20
abcr	AB269753-1 g	4-Nitro-1H-indene-1,3(2H)-dione, 95%; .	4535-07-3	95%	1 g	€315.00	2023-07-20
abcr	AB269753-5 g	4-Nitro-1H-indene-1,3(2H)-dione, 95%; .	4535-07-3	95%	5 g	€1,268.40	2023-07-20
SHENG KE LU SI SHENG WU JI SHU	sc-316930-1mg	4-Nitro-1H-indene-1,3(2H)-dione,	4535-07-3		1mg	￥519.00	2023-09-05

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3. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
4. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

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5. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388

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